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Compound of Interest

Compound Name: 2-Methoxycinnamic acid

Cat. No.: B1664561 Get Quote

An In-depth Overview of its Chemical Properties, Synthesis, and Biological Activity

This technical guide provides a comprehensive overview of 2-Methoxycinnamic acid, a

compound of interest for researchers, scientists, and professionals in drug development. This

document details its chemical identity, physical and chemical properties, synthesis

methodologies, and its role as a tyrosinase inhibitor.

Core Compound Information
2-Methoxycinnamic acid is a derivative of cinnamic acid, characterized by a methoxy group at

the ortho-position of the phenyl ring. It exists as two geometric isomers, cis (Z) and trans (E),

with the trans isomer being the more common and stable form.

Table 1: Chemical Identifiers for 2-Methoxycinnamic
Acid
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Identifier
trans-2-Methoxycinnamic
acid

cis-2-Methoxycinnamic
acid

CAS Number 6099-03-2, 1011-54-7[1] 14737-91-8[2][3]

Molecular Formula C₁₀H₁₀O₃[1] C₁₀H₁₀O₃[2][3]

IUPAC Name
(2E)-3-(2-methoxyphenyl)prop-

2-enoic acid[1]

(2Z)-3-(2-methoxyphenyl)prop-

2-enoic acid[3]

PubChem CID 734154[1] 1622530[3]

Table 2: Synonyms for 2-Methoxycinnamic Acid
Isomer Synonyms

trans

o-Methoxycinnamic acid, 3-(2-

Methoxyphenyl)acrylic acid, (E)-2-

Methoxycinnamic acid, (2E)-3-(2-

methoxyphenyl)prop-2-enoic acid[1]

cis

cis-o-Methoxycinnamic acid, (Z)-2-

Methoxycinnamic acid, (2Z)-3-(2-

methoxyphenyl)prop-2-enoic acid[2][3]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methoxycinnamic acid is presented in

Table 3. These properties are crucial for its handling, formulation, and application in

experimental settings.

Table 3: Physicochemical Properties of 2-
Methoxycinnamic Acid
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Property Value Reference

Molecular Weight 178.18 g/mol [1][4]

Melting Point 182-186 °C [4][5]

Boiling Point 325.1 ± 17.0 °C at 760 mmHg [4]

Density 1.2 ± 0.1 g/cm³ [4]

Flash Point 130.3 ± 14.4 °C [4]

Synthesis of 2-Methoxycinnamic Acid
The synthesis of 2-Methoxycinnamic acid can be achieved through several established

organic reactions, most notably the Perkin reaction and the Knoevenagel condensation.

Experimental Protocol 1: Synthesis via Perkin Reaction
The Perkin reaction involves the condensation of an aromatic aldehyde with an acid anhydride

in the presence of the sodium or potassium salt of the corresponding acid.

Materials:

2-Methoxybenzaldehyde

Acetic anhydride

Anhydrous sodium acetate

Hydrochloric acid (concentrated)

Ethanol (for recrystallization)

Procedure:

A mixture of 2-methoxybenzaldehyde, acetic anhydride, and anhydrous sodium acetate is

heated under reflux for several hours.
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The reaction mixture is then poured into water and acidified with concentrated hydrochloric

acid to precipitate the crude 2-methoxycinnamic acid.

The precipitate is collected by vacuum filtration and washed with cold water.

The crude product is purified by recrystallization from ethanol to yield pure trans-2-
methoxycinnamic acid.

Reactants

Catalyst

Process Product

2-Methoxybenzaldehyde Reflux

Acetic Anhydride

Sodium Acetate

Acid Hydrolysis 2-Methoxycinnamic Acid

Click to download full resolution via product page

Caption: Perkin reaction for the synthesis of 2-Methoxycinnamic acid.

Experimental Protocol 2: Synthesis via Knoevenagel
Condensation
The Knoevenagel condensation involves the reaction of an aldehyde or ketone with an active

methylene compound in the presence of a basic catalyst.

Materials:

2-Methoxybenzaldehyde
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Malonic acid

Pyridine

Piperidine (catalyst)

Hydrochloric acid (10 M)

Procedure:

To a stirred solution of 2-methoxybenzaldehyde in pyridine, add malonic acid and a catalytic

amount of piperidine.

The reaction mixture is heated at reflux for several hours.

After cooling to room temperature, the mixture is poured into a cold solution of 10 M

hydrochloric acid.

The resulting precipitate is collected by filtration and washed thoroughly with water to afford

the product.

Biological Activity: Tyrosinase Inhibition
2-Methoxycinnamic acid has been identified as an inhibitor of tyrosinase, a key enzyme in

melanin biosynthesis. This property makes it a compound of interest for applications in

dermatology and cosmetics as a skin-lightening agent.

Experimental Protocol 3: Tyrosinase Inhibition Assay
This protocol outlines a common method for assessing the tyrosinase inhibitory activity of a

compound.

Materials:

Mushroom tyrosinase

L-DOPA (3,4-dihydroxyphenylalanine) or L-tyrosine as substrate

Phosphate buffer (pH 6.8)
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2-Methoxycinnamic acid (test compound)

Kojic acid (positive control)

96-well microplate

Microplate reader

Procedure:

Prepare solutions of the test compound and positive control in a suitable solvent (e.g.,

DMSO).

In a 96-well plate, add phosphate buffer, the tyrosinase enzyme solution, and the test

compound or control.

Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a short period (e.g., 10

minutes).

Initiate the reaction by adding the substrate solution (L-DOPA or L-tyrosine) to each well.

Measure the absorbance at a specific wavelength (e.g., 475-492 nm for dopachrome

formation) at regular intervals using a microplate reader.

The rate of reaction is determined from the change in absorbance over time.

The percentage of tyrosinase inhibition is calculated by comparing the reaction rate in the

presence of the test compound to the rate of the uninhibited enzyme.

Mechanism of Action
Studies have shown that 2-methoxycinnamic acid can act as a noncompetitive or competitive

inhibitor of tyrosinase, depending on the substrate used in the assay. The inhibition mechanism

involves the binding of the inhibitor to the enzyme, which interferes with the catalytic process of

melanin production.
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Caption: Inhibition of the melanin synthesis pathway by 2-Methoxycinnamic acid.
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Conclusion
2-Methoxycinnamic acid presents a compelling profile for further investigation in the fields of

drug development and cosmetics. Its well-defined chemical properties, established synthetic

routes, and demonstrated biological activity as a tyrosinase inhibitor provide a solid foundation

for future research and application. The detailed protocols and data presented in this guide are

intended to support and facilitate these endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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